Cas no 1249269-43-9 (1-(1-Ethyl-1h-1,2,4-triazol-5-yl)-1-phenylethan-1-amine)

• Product Name: 1-(1-Ethyl-1h-1,2,4-triazol-5-yl)-1-phenylethan-1-amine
• CAS No: 1249269-43-9
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5776652
• PubChem ID: 62695492
• Update Time: 2025-07-19

1-(1-Ethyl-1h-1,2,4-triazol-5-yl)-1-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethyl-1h-1,2,4-triazol-5-yl)-1-phenylethan-1-amine
• CS-0275207
• EN300-1016855
• 1249269-43-9
• 1H-1,2,4-Triazole-5-methanamine, 1-ethyl-α-methyl-α-phenyl-

• Inchi： 1S/C12H16N4/c1-3-16-11(14-9-15-16)12(2,13)10-7-5-4-6-8-10/h4-9H,3,13H2,1-2H3
• InChI Key： YJWUNLPLOPVXPL-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(C)(C2C=CC=CC=2)N)=NC=N1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 392.5±52.0 °C(Predicted)
• pka: 6.73±0.10(Predicted)

Additional information on 1-(1-Ethyl-1h-1,2,4-triazol-5-yl)-1-phenylethan-1-amine

1-(1-Ethyl-1H-1,2,4-Triazol-5-yl)-1-phenylethan-1-amine

The compound 1-(1-Ethyl-1H-1,2,4-Triazol-5-yl)-1-phenylethan-1-amine (CAS No. 1249269-43-9) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with an ethyl group and a phenethylamine moiety. The triazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is a key feature of this compound and contributes to its versatile chemical properties.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules. The phenethylamine group in the structure is known to exhibit interesting pharmacological properties, making it a valuable component in drug design. Furthermore, the triazole ring's ability to form hydrogen bonds and participate in π-interactions has been leveraged in the creation of supramolecular assemblies and functional materials.

The synthesis of 1-(1-Ethyl-1H-1,2,4-Triazol-5-yl)-1-phenylethan-1-amine involves a multi-step process that typically begins with the preparation of the triazole precursor. The reaction sequence often includes nucleophilic substitution or condensation reactions to introduce the ethyl and phenethylamine groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels.

In terms of applications, this compound has shown promise in the field of polymer chemistry. Its ability to act as a crosslinking agent or a functional additive has been explored in the development of high-performance polymers for electronic devices and biomedical applications. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in several recent research papers.

From an environmental perspective, studies have focused on understanding the biodegradation pathways of this compound to ensure its safe use and disposal. Preliminary findings suggest that it undergoes microbial degradation under specific conditions, which is crucial for its sustainable application in industrial processes.

Looking ahead, ongoing research aims to further optimize the properties of 1-(1-Ethyl-1H-1,2,4-Triazol-5-yli)-phenylethanamine for niche applications. Its integration into green chemistry practices and its potential as a catalyst or ligand in asymmetric synthesis are areas of active investigation. As these studies progress, this compound is expected to play an increasingly important role in advancing both academic research and industrial innovation.